Cas no 65697-89-4 (5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole)
65697-89-4 structure
Product Name:5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
CAS No:65697-89-4
MF:C16H15N3
MW:249.310403108597
CID:1691004
PubChem ID:171678
Update Time:2025-04-21
5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
- 1H-1,2,4-triazole, 5-(2-methylphenyl)-3-(4-methylphenyl)-
- 3-(o-Tolyl)-5-(p-tolyl)-1H-1,2,4-triazole
- CHEMBL277557
- BRN 0531213
- 1H-1,2,4-Triazole, 3-(2-methylphenyl)-5-(4-methylphenyl)-
- 3-(o-Tolyl)-5-(p-tolyl)-s-triazole
- s-Triazole, 3-(o-tolyl)-5-(p-tolyl)-
- DTXSID80215913
- 65697-89-4
- AKOS002732073
-
- Inchi: 1S/C16H15N3/c1-11-7-9-13(10-8-11)15-17-16(19-18-15)14-6-4-3-5-12(14)2/h3-10H,1-2H3,(H,17,18,19)
- InChI Key: QHLGMHWLIPIGPX-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2C)=NC(C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 249.12675
- Monoisotopic Mass: 249.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
65697-89-4 (5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk